Cas no 1690929-73-7 (2-methyl-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid)

• Product Name: 2-methyl-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid
• CAS No: 1690929-73-7
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5766019
• PubChem ID: 103005024
• Update Time: 2025-10-30

2-methyl-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1838481
• 2-methyl-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid
• 1690929-73-7

• Inchi： 1S/C9H14N2O2/c1-7(9(12)13)3-4-8-5-6-10-11(8)2/h5-7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： YCMYNLPSIMVPBS-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1=CC=NN1C)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-methyl-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid

2-Methyl-4-(1-Methyl-1H-Pyrazol-5-Yl)Butanoic Acid: A Comprehensive Overview

The compound 2-methyl-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid, with the CAS number 1690929-73-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a pyrazole ring with a butanoic acid backbone, making it a versatile building block for various applications. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and potential uses.

At its core, the molecule features a pyrazole ring, a five-membered aromatic structure containing two nitrogen atoms. This heterocyclic ring is known for its stability and ability to participate in hydrogen bonding, which significantly influences the compound's solubility and reactivity. The 1-methyl substitution on the pyrazole ring adds another layer of complexity, introducing steric effects that can modulate the molecule's interactions with other compounds. The butanoic acid moiety attached to the pyrazole ring contributes to the molecule's acidity and its ability to form esters or amides, which are valuable in pharmaceutical and agricultural applications.

Recent studies have highlighted the potential of 2-methyl-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid as a precursor for drug development. Researchers have explored its role as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. For instance, modifications to the pyrazole ring have shown promise in creating compounds with enhanced selectivity for certain biological targets, such as kinases or G-protein coupled receptors (GPCRs). These findings underscore the importance of this compound as a versatile starting material in medicinal chemistry.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable esters and amides makes it an attractive candidate for synthesizing polymeric materials with tailored properties. Recent research has demonstrated that derivatives of this compound can be used to create biodegradable polymers with applications in packaging, agriculture, and biomedical devices. The integration of such compounds into sustainable materials highlights their potential impact on reducing environmental footprint while maintaining functionality.

The synthesis of 2-methyl-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid has been optimized through advancements in catalytic processes and green chemistry principles. Traditional methods often involved multi-step reactions with low yields, but modern techniques leveraging microwave-assisted synthesis and enzymatic catalysis have significantly improved efficiency. These innovations not only reduce production costs but also align with global efforts to minimize waste and energy consumption in chemical manufacturing.

From a structural perspective, the molecule's pyrazole ring exhibits unique electronic properties that make it suitable for applications in optoelectronics. Recent studies have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The ability of the pyrazole moiety to facilitate charge transport and emit light at specific wavelengths makes it a compelling candidate for next-generation display technologies.

Furthermore, the compound's butanoic acid group plays a critical role in determining its solubility and compatibility with various solvents. This property is particularly advantageous in formulation science, where precise control over drug delivery systems is essential. Researchers have investigated the use of this compound as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance bioavailability and reduce side effects.

In conclusion, 2-methyl-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in advancing science and technology is likely to expand even further.